5-cyclopropyl-4-(4-methoxy-2-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-cyclopropyl-4-(4-methoxy-2-methylphenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C13H15N3O2/c1-8-7-10(18-2)5-6-11(8)16-12(9-3-4-9)14-15-13(16)17/h5-7,9H,3-4H2,1-2H3,(H,15,17)
• InChI Key: TYXBKJLDYAEWEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)N2C(=NNC2=O)C3CC3
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

5-cyclopropyl-4-(4-methoxy-2-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-cyclopropyl-4-(4-methoxy-2-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria and fungi. It also has anti-inflammatory effects and has been shown to reduce the production of inflammatory cytokines. Additionally, it has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-cyclopropyl-4-(4-methoxy-2-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one in lab experiments is its potential as a new drug candidate. However, limitations include the need for further studies to determine its safety and efficacy, as well as the need for more efficient synthesis methods.

Future Directions

For research on 5-cyclopropyl-4-(4-methoxy-2-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one include further studies on its mechanism of action, as well as its potential as a new drug candidate for various diseases. Additionally, studies on its pharmacokinetics and toxicity are needed to determine its safety and efficacy. Further research is also needed to develop more efficient synthesis methods for this compound.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications.

Scientific Research Applications

5-cyclopropyl-4-(4-methoxy-2-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one has been studied for its potential applications in various fields. It has been found to have antimicrobial, antifungal, and anti-inflammatory properties. It also has potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.